1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol

• CAS No.: 142078-72-6
• Molecular Formula: C21H34O3
• Molecular Weight: 334.5 g/mol
• IUPAC Name: 1-(4-nonylphenoxy)-3-prop-2-enoxypropan-2-ol
• InChI: InChI=1S/C21H34O3/c1-3-5-6-7-8-9-10-11-19-12-14-21(15-13-19)24-18-20(22)17-23-16-4-2/h4,12-15,20,22H,2-3,5-11,16-18H2,1H3
• InChI Key: USMRPECRDQNGIP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=CC=C(C=C1)OCC(COCC=C)O

Description

1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol is a synthetic glycerol ether derivative characterized by a nonylphenoxy group at the 1-position and a propenyl ether moiety at the 3-position of the propan-2-ol backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol typically involves the reaction of nonylphenol with epichlorohydrin, followed by the addition of allyl alcohol. The reaction conditions often include the use of a base such as sodium hydroxide to facilitate the reaction. The process can be summarized as follows:

Reaction of Nonylphenol with Epichlorohydrin: Nonylphenol reacts with epichlorohydrin in the presence of a base to form an intermediate glycidyl ether.

Addition of Allyl Alcohol: The intermediate glycidyl ether is then reacted with allyl alcohol to form the final product.

Industrial Production Methods

In industrial settings, the production of 1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol is carried out in large reactors with precise control over temperature and pressure to ensure high yield and purity. The use of continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like halides and amines can be used in substitution reactions.

Major Products Formed

Oxidation: Aldehydes, carboxylic acids.

Reduction: Alcohols, alkanes.

Substitution: Halogenated compounds, amines.

Scientific Research Applications

1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol has several scientific research applications:

Chemistry: Used as a surfactant in various chemical reactions to enhance solubility and reaction rates.

Biology: Studied for its potential effects on biological membranes and cellular processes.

Medicine: Investigated for its potential use in drug delivery systems due to its surfactant properties.

Industry: Utilized in the formulation of detergents, emulsifiers, and dispersants.

Mechanism of Action

The mechanism of action of 1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol primarily involves its surfactant properties. The compound can reduce the surface tension of liquids, allowing for better mixing and interaction of different substances. This property is particularly useful in industrial applications where emulsification and dispersion are required. The molecular targets and pathways involved include interactions with lipid membranes and proteins, leading to changes in membrane fluidity and permeability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substitution Patterns

The table below highlights key structural analogs, their substituents, and applications:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	Evidence Source
1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol	4-Nonylphenoxy (1), propenyl oxy (3)	C21H34O3	Likely high lipophilicity; potential use in polymers or surfactants	Inferred
Alprenolol	2-Propenylphenoxy (1), isopropylamino (3)	C15H23NO2	β-blocker; antihypertensive agent
1-(N,N-Bis(2-hydroxyethyl)amino)-3-(4-nonylphenoxy)propan-2-ol	4-Nonylphenoxy (1), bis(2-hydroxyethyl)amino (3)	C23H41NO4	Lubricant additive; anti-wear properties
1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol	4-Methoxyphenyl (1), methylamino (3)	C11H17NO2	Synthetic intermediate; high yield (99%)
Virolanol B	2-Hydroxy-4-methoxyphenyl (1), methylenedioxyphenyl (3)	C17H18O5	Anti-inflammatory activity (IC50 = 4.00 μM for NO inhibition)

Physicochemical Properties

• Lipophilicity: The nonylphenoxy group increases logP compared to smaller substituents (e.g., alprenolol’s logP = 3.1). This enhances membrane permeability but may reduce aqueous solubility.
• Thermal Stability: Propenyl ethers (as in ) are thermally labile, whereas saturated ethers like 1-(4-methoxyphenyl)-3-(methylamino)propan-2-ol exhibit higher stability .

Biological Activity

Structural Characteristics and Potential Biological Activities

The compound's structure, which includes a nonylphenoxy group and a prop-2-en-1-yl ether, contributes to its potential biological activities. These structural elements are associated with various effects in biological systems:

• Surfactant Properties: The nonylphenoxy moiety provides hydrophobic characteristics, while the propan-2-ol part offers solubility in polar solvents. This amphiphilic nature suggests potential interactions with cell membranes.
• Endocrine Disruption: Compounds with nonylphenol groups, such as 4-nonylphenol, are known endocrine disruptors. While 1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol has a more complex structure, it may exhibit similar properties.
• Cellular Toxicity: The presence of the nonylphenoxy group suggests potential cytotoxic effects, particularly on aquatic organisms, as observed with related compounds.

Comparative Analysis

To better understand the potential biological activity of 1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol, we can compare it to structurally similar compounds:

Compound	Structural Similarity	Known Biological Activity
4-(1-nonylphenoxy)butan-1-ol	Nonylphenoxy group	Industrial applications, potential endocrine disruption
2-(4-nonylphenoxy)ethanol	Shorter alkyl chain	Solvent, potential endocrine disruption
4-nonylphenol	Basic structure	Known endocrine disruptor

This comparison suggests that 1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol may share some biological activities with these related compounds, particularly in terms of potential endocrine disruption and environmental impact.

Environmental Considerations

The compound's structure suggests it may persist in the environment and potentially bioaccumulate. Studies on related compounds have shown:

• Soil and Groundwater Interaction: PFAS compounds, which share some structural similarities, have been found to persist in soil and groundwater . This suggests that 1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol may also have environmental persistence.
• Transformation Products: The compound may undergo transformations in the environment, potentially producing metabolites with varying biological activities .

Research Gaps and Future Directions

Current research on the specific biological activity of 1-(4-Nonylphenoxy)-3-[(prop-2-en-1-yl)oxy]propan-2-ol is limited. Future studies should focus on:

• Toxicological profiling
• Endocrine disruption potential
• Environmental fate and transport
• Bioaccumulation in aquatic and terrestrial organisms
• Potential human health impacts